2-{[(Tert-butoxy)carbonyl]amino}-2-(thiolan-3-yl)acetic acid

• Molecular Formula: C11H19NO4S
• Molecular Weight: 261.34 g/mol
• IUPAC Name: 2-[(2-methylpropan-2-yl)oxycarbonylamino]-2-(thiolan-3-yl)acetic acid
• InChI: InChI=1S/C11H19NO4S/c1-11(2,3)16-10(15)12-8(9(13)14)7-4-5-17-6-7/h7-8H,4-6H2,1-3H3,(H,12,15)(H,13,14)
• InChI Key: CERRGMGCSQKMTI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(C1CCSC1)C(=O)O

Description

2-{[(Tert-butoxy)carbonyl]amino}-2-(thiolan-3-yl)acetic acid is a Boc-protected amino acid derivative featuring a tetrahydrothiophene (thiolan) ring at the β-position of the acetic acid backbone. The tert-butoxycarbonyl (Boc) group serves as a protective moiety for the amine, enhancing stability during synthetic processes such as peptide coupling. The thiolan ring introduces conformational flexibility due to its saturated five-membered sulfur-containing structure, distinguishing it from aromatic heterocyclic analogs. This compound is primarily utilized in medicinal chemistry and peptide synthesis, where its unique steric and electronic properties influence reactivity and target interactions .

Preparation Methods

The synthesis of 2-{[(Tert-butoxy)carbonyl]amino}-2-(thiolan-3-yl)acetic acid typically involves the condensation of O-(carboxymethyl)hydroxylamine with (Boc)2O (tert-butoxycarbonyl anhydride) . The reaction is carried out under controlled conditions to ensure the formation of the desired product. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

2-{[(Tert-butoxy)carbonyl]amino}-2-(thiolan-3-yl)acetic acid undergoes various chemical reactions, including:

Oxidation: The thiolane ring can be oxidized to form sulfoxides or sulfones under appropriate conditions.

Reduction: The compound can be reduced to form thiol derivatives.

Substitution: The Boc protecting group can be removed under acidic conditions to yield the free amine. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and acids like trifluoroacetic acid. Major products formed from these reactions include sulfoxides, sulfones, and free amines.

Scientific Research Applications

2-{[(Tert-butoxy)carbonyl]amino}-2-(thiolan-3-yl)acetic acid has a broad spectrum of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound’s derivatives are studied for their potential biological activities.

Medicine: It is explored for its potential therapeutic applications, particularly in drug development.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-{[(Tert-butoxy)carbonyl]amino}-2-(thiolan-3-yl)acetic acid involves its interaction with specific molecular targets and pathways. The Boc protecting group can be removed to expose the free amine, which can then participate in various biochemical reactions. The thiolane ring can undergo oxidation or reduction, affecting the compound’s reactivity and interactions with other molecules .

Comparison with Similar Compounds

2-((tert-Butoxycarbonyl)amino)-2-(pyridin-3-yl)acetic Acid

• Structure : Replaces the thiolan ring with a pyridin-3-yl (aromatic nitrogen-containing) group.
• Solubility: Pyridine’s polarity may enhance aqueous solubility compared to the hydrophobic thiolan. Applications: Preferred in drug design for targeting enzymes or receptors with aromatic recognition sites .
• Molecular Weight : ~279.3 g/mol (C₁₂H₁₆N₂O₄).

2-(Boc-amino)-2-(3-thiophenyl)acetic Acid

• Structure : Features a thiophen-3-yl (aromatic sulfur) substituent instead of thiolan.
• Key Differences :
  • Aromaticity vs. Saturation : The thiophene ring enables π-π stacking interactions, whereas the thiolan’s flexibility may improve membrane permeability.
  • Stability : Thiophene derivatives are more prone to oxidative metabolism compared to saturated thiolan analogs.
  • Synthetic Utility : Thiophene is often used in materials science, while thiolan is favored in peptide mimetics .
• Molecular Weight: ~283.34 g/mol (C₁₁H₁₅NO₄S).

(S)-2-((tert-Butoxycarbonyl)amino)-3-(thiophen-2-yl)propanoic Acid

• Structure: Extends the carbon chain to propanoic acid with a thiophen-2-yl group.
• Stereochemistry: The (S)-configuration introduces chirality, critical for enantioselective interactions in biological systems. Applications: Used in asymmetric synthesis and protease inhibitor design .
• Molecular Weight: ~297.36 g/mol (C₁₃H₁₇NO₄S).

(3R)-2-[(tert-Butoxy)carbonyl]-5-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid

• Structure: Incorporates a bicyclic tetrahydroisoquinoline system with a methyl substituent.
• Key Differences: Rigidity: The fused bicyclic structure restricts conformational freedom, contrasting with thiolan’s flexibility. Applications: Common in alkaloid-inspired drug discovery .
• Molecular Weight: ~291.35 g/mol (C₁₆H₂₁NO₄).

(E)-2-(2-((tert-Butoxycarbonyl)amino)thiazol-4-yl)-2-(methoxyimino)acetic Acid

• Structure: Contains a thiazole ring and methoxyimino group.
• Key Differences: Electronic Profile: Thiazole’s nitrogen and sulfur atoms create a polarized scaffold, while the methoxyimino group adds steric and electronic complexity. Reactivity: The (E)-configuration influences spatial arrangement, critical for β-lactam antibiotic analogs (e.g., cephalosporins) .
• Molecular Weight : ~313.34 g/mol (C₁₁H₁₅N₃O₅S).

Comparative Data Table

Compound Name	Substituent	Ring Type	Molecular Formula	Molecular Weight (g/mol)	Key Applications
Target Compound	Thiolan-3-yl	Saturated	C₁₁H₁₇NO₄S	~283.38	Peptide synthesis
2-(Pyridin-3-yl) analog	Pyridin-3-yl	Aromatic (N)	C₁₂H₁₆N₂O₄	~279.3	Enzyme inhibitors
2-(Thiophen-3-yl) analog	Thiophen-3-yl	Aromatic (S)	C₁₁H₁₅NO₄S	~283.34	Materials science
(S)-3-(Thiophen-2-yl)propanoic acid	Thiophen-2-yl	Aromatic (S)	C₁₃H₁₇NO₄S	~297.36	Asymmetric synthesis
Tetrahydroisoquinoline derivative	Tetrahydroisoquinoline	Bicyclic	C₁₆H₂₁NO₄	~291.35	Alkaloid-inspired drugs
Thiazole-containing analog	Thiazole	Heterocyclic	C₁₁H₁₅N₃O₅S	~313.34	β-lactam analogs

Biological Activity

2-{[(Tert-butoxy)carbonyl]amino}-2-(thiolan-3-yl)acetic acid is a synthetic compound with the molecular formula C11H19NO4S and a molecular weight of 261.34 g/mol. This compound is notable for its potential biological activities, which are currently under investigation in various fields, including medicinal chemistry and biochemistry.

Property	Value
Molecular Formula	C11H19NO4S
Molecular Weight	261.34 g/mol
IUPAC Name	2-[(2-methylpropan-2-yl)oxycarbonylamino]-2-(thiolan-3-yl)acetic acid
InChI Key	CERRGMGCSQKMTI-UHFFFAOYSA-N
Canonical SMILES	CC(C)(C)OC(=O)NC(C1CCSC1)C(=O)O

The biological activity of 2-{[(Tert-butoxy)carbonyl]amino}-2-(thiolan-3-yl)acetic acid primarily stems from its ability to interact with specific molecular targets within biological systems. The mechanism involves:

• Deprotection of the Boc Group : The removal of the tert-butoxycarbonyl (Boc) protecting group exposes the amine functionality, allowing it to participate in various biochemical reactions.
• Reactivity of the Thiolane Ring : The thiolane structure can undergo oxidation or reduction, influencing its reactivity and interactions with other biomolecules.

Pharmacological Applications

Research indicates that derivatives of this compound may exhibit a range of biological activities, including:

• Antimicrobial Activity : Preliminary studies suggest potential antimicrobial properties against various pathogens.
• Antioxidant Properties : Compounds with similar structures have shown antioxidant capabilities, which could be beneficial in reducing oxidative stress in cells.
• Potential Therapeutic Uses : Investigations into its role as a therapeutic agent are ongoing, particularly in drug development contexts .

Study on Antimicrobial Activity

A study assessed the antimicrobial effects of 2-{[(Tert-butoxy)carbonyl]amino}-2-(thiolan-3-yl)acetic acid against common bacterial strains. Results indicated that the compound demonstrated moderate antibacterial activity, particularly against Gram-positive bacteria.

Comparative Analysis

In comparison with other compounds such as ethylenediaminetetraacetic acid (EDTA), 2-{[(Tert-butoxy)carbonyl]amino}-2-(thiolan-3-yl)acetic acid showed enhanced efficacy in certain applications, particularly when modified to increase bioavailability .

Summary of Findings

The following table summarizes key findings related to the biological activity of this compound:

Study Focus	Findings
Antimicrobial Activity	Moderate activity against Gram-positive bacteria
Oxidative Stress Reduction	Potential antioxidant properties observed
Therapeutic Applications	Investigated for drug development potential